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Compound of Interest

Compound Name: Dimethyl adipate-d4-1
Cat. No.: B15554209
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Dimethyl
adipate-d4-1 (CAS No. 55724-08-8). It is important to note that while this document focuses on
the deuterated form, much of the available safety and toxicological data is based on its non-
deuterated analog, Dimethyl adipate (CAS No. 627-93-0). The primary use of Dimethyl
adipate-d4-1 is as a tracer or internal standard in laboratory settings.[1] This guide synthesizes
the available information to ensure safe handling, storage, and use in a research and
development environment.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. The following table summarizes the key properties of Dimethyl adipate.
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Property

Value

Molecular Formula

C8H10D404

Molecular Weight 178.22 g/mol (approx.)
Appearance Colorless liquid[2][3][4]

Boiling Point 109-110 °C @ 14 mmHg[3][4][5]
Melting Point 8 °C/ 46.4 °F[4][5]

Flash Point 107 °C [ 224.6 °F[2][4]

Density 1.06 g/cm3 (20 °C)[2]

Solubility in Water

<1g/L[2]

Vapor Pressure

0.06 mmHg @ 20 °C[4]

Autoignition Temperature 360 °C /680 °F[4]

Section 2: Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Dimethyl adipate-d4-1 is classified with the following hazards:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[6]

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[6]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[6]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[6]

The following pictogram and signal word are associated with this substance:
Pictogram:

lwsalt text
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Signal Word:Warning[6]
Hazard Statements:[6]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:[6]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash hands thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
e P312: Call a POISON CENTER or doctor/physician if you feel unwell.
e P501: Dispose of contents/container to an approved waste disposal plant.[7]

Section 3: Toxicological Data

The toxicological profile of Dimethyl adipate provides insight into its potential health effects.
The LD50 of the dimethyl ester is estimated at 1800 mg/kg for rats via intraperitoneal injection.
[2] A risk assessment of Dimethyl adipate for use as a fragrance ingredient, which utilized read-
across analogs, concluded that it does not present a concern for genotoxicity.[8]
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Section 4: Experimental Protocols for Safe Handling
and Emergencies

Adherence to strict experimental protocols is crucial for minimizing risks associated with
Dimethyl adipate-d4-1.

Personal Protective Equipment (PPE) Protocol

The following diagram outlines the necessary personal protective equipment when handling
Dimethyl adipate-d4-1.

Personal Protective Equipment (PPE)

Use in a well-ventilated area or with local exhaust ventilation

Protective clothing (lab coat)

Solvent-resistant gloves (e.g., nitrile)

Safety glasses with side-shields

Click to download full resolution via product page

Caption: Required Personal Protective Equipment.

Spill Response Protocol

In the event of a spill, the following workflow should be initiated immediately.
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Spill Occurs

Contain spill with inert absorbent material (e.g., sand, vermiculite)

Collect absorbed material into a suitable, labeled container for disposal

Clean the spill area with soap and water

Dispose of waste according to local regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Spill Response Workflow.
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First Aid Measures Protocol

The following logical diagram outlines the appropriate first aid responses to different types of
exposure.

Exposure Type

Skin Contact

J halaion ‘ ingestn L
/ / First Aid Response \ \

Move to fresh air. If not breathing, give artificial respiration ‘ ’ Wash off with soap and plenty of water. ‘

Eye Contact ‘

Rinse immediately with plenty of water for at least 15 minutes. ‘

Rinse mouth with water. Do NOT induce vomiting.

Click to download full resolution via product page
Caption: First Aid Response Protocol.
Section 5: Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.
Storage:
» Store in a cool, dry, and well-ventilated area.[9]
o Keep containers tightly sealed when not in use.[7][9]

o Store away from incompatible materials such as strong oxidizing agents, reducing agents,
acids, and bases.[4][10]
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e For long-term storage of solutions, it is recommended to store at -80°C for up to 6 months or
-20°C for up to 1 month.[1]

Disposal:

» Dispose of unused product and contaminated materials in accordance with local, state, and
federal regulations.[6]

» Do not allow the product to enter drains or waterways.[7][11]

o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[10]

Section 6: Fire-Fighting Measures
o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[10][12]

o Specific Hazards: Thermal decomposition may produce carbon oxides.[7]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[10]

This guide provides a foundational understanding of the safety considerations for Dimethyl
adipate-d4-1. It is imperative that all users consult the most current Safety Data Sheet (SDS)
from their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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